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Compound of Interest

Compound Name: 6-Chloro-4-ethoxyquinazoline

CAS No.: 7505-75-1

Cat. No.: B12043495

Get Quote

Executive Summary & Compound Profile
6-Chloro-4-ethoxyquinazoline is a lipophilic, weak base primarily utilized as a scaffold in

medicinal chemistry. Understanding its solubility landscape is non-negotiable for optimizing

recrystallization yields (purification) and designing liquid-phase reaction kinetics.

IUPAC Name: 6-chloro-4-ethoxyquinazoline[1]

Molecular Formula:

[2]

Molecular Weight: 208.64 g/mol

Physicochemical Character:

Lipophilicity (LogP): ~3.3 (Predicted). This indicates poor aqueous solubility and high

affinity for non-polar to moderately polar organic solvents.
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H-Bonding: Acts primarily as a Hydrogen Bond Acceptor (HBA) via N1/N3 and the ethoxy

oxygen; limited Hydrogen Bond Donor (HBD) capacity.

Predicted Solubility Matrix
Based on Hansen Solubility Parameters (HSP) and structural analogs (e.g., 4-chloro-

quinazoline), the solubility hierarchy is projected as follows:

Solvent Class
Representative
Solvents

Predicted Solubility Mechanism

Polar Aprotic DMF, DMSO, NMP High

Dipole-dipole
interactions &
strong solvation of
the quinazoline
core.

Esters/Ketones Ethyl Acetate, Acetone Moderate-High

Van der Waals forces;

ideal for

recrystallization.

Alcohols
Methanol, Ethanol,

IPA
Moderate

H-bonding with N-

atoms; temperature-

dependent (steep

curve).

Non-Polar Toluene, Hexane Low

Limited interaction

with the polar

ethoxy/chloro

moieties.

| Aqueous | Water, Buffers (pH > 7) | Insoluble | Hydrophobic exclusion. |

Theoretical Framework: Thermodynamic Modeling
To rigorously define the solubility profile, experimental data must be correlated with

thermodynamic models. This guide mandates the use of the Modified Apelblat Equation for

data correlation, as it typically provides the lowest Relative Root Mean Square Deviation

(RMSD) for quinazoline derivatives.
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The Modified Apelblat Model
: Mole fraction solubility of 6-Chloro-4-ethoxyquinazoline.

: Absolute temperature (Kelvin).

: Empirical model parameters derived from regression analysis.

Thermodynamic Dissolution Parameters (van't Hoff
Analysis)
The dissolution process is governed by the net change in Enthalpy (

), Entropy (

), and Gibbs Energy (

).

Enthalpy (

):

Insight: For this compound, dissolution is expected to be endothermic (

), implying solubility increases with temperature.

Gibbs Energy (

):

Entropy (

):

Experimental Protocol: Laser Monitoring
Observation Technique
Directive: Do not use the static gravimetric method (shake-flask) for temperature-dependent

profiling. It is slow and prone to sampling errors. Use the Laser Dynamic Method for high
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precision.

Workflow Diagram
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Figure 1: Laser Dynamic Solubility Determination Workflow. This closed-loop system minimizes

solvent evaporation and ensures equilibrium detection.

Step-by-Step Methodology
Preparation: Accurately weigh mass

of 6-Chloro-4-ethoxyquinazoline into a double-jacketed glass vessel (approx. 50 mL
capacity).

Initial Solvent Addition: Add a known mass

of the organic solvent.

Equilibration: Connect a programmable thermostatic water bath. Set stirring speed to 400

rpm to ensure homogeneity without vortex cavitation.

Laser Setup: Direct a laser beam (He-Ne or similar) through the vessel. Position a light

intensity sensor on the opposite side.

Dynamic Measurement:

Initially, the mixture is turbid (undissolved solid blocks light).

Slowly increase temperature (rate < 2 K/h) near the expected saturation point.
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Endpoint: The temperature at which laser transmissivity maximizes (solution becomes

clear) is recorded as the saturation temperature (

) for that mole fraction.

Iteration: Add a small increment of solvent to the same vessel (diluting the mixture), and

repeat the heating cycle to find the new

. This generates a full solubility curve from a single sample loading.

Data Reporting Standard
Researchers must consolidate data into the following standardized format to facilitate

thermodynamic modeling.

Table 1: Experimental Solubility (

) of 6-Chloro-4-ethoxyquinazoline (Sample Template) | T (K) | Methanol (

) | Ethanol (

) | Ethyl Acetate (

) | Acetone (

) | Toluene (

) | | :--- | :--- | :--- | :--- | :--- | :--- | | 278.15 | [Data] | [Data] | [Data] | [Data] | [Data] | | 283.15 | ... |
... | ... | ... | ... | | ... | ... | ... | ... | ... | ... | | 318.15 | ... | ... | ... | ... | ... | Note:

denotes mole fraction.

Critical Applications
Recrystallization Solvent Selection:

Ideal Scenario: High solubility sensitivity to temperature (large

).
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Recommendation:Ethanol or Isopropanol are likely candidates. They dissolve the

compound well at reflux but poorly at 0°C, driving high recovery yields.

Process Safety:

Avoid using chlorinated solvents (DCM, Chloroform) for large-scale isolation if possible,

despite high solubility, due to environmental restrictions. Ethyl Acetate is the preferred

"green" alternative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12043495/docs#technical-guide-solubility-profiling-
thermodynamic-analysis-of-6-chloro-4-ethoxyquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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